1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid

• IUPAC Name: 3-phenyltriazole-4-carboxylic acid
• InChI: InChI=1S/C9H7N3O2/c13-9(14)8-6-10-11-12(8)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key: WGNBQRMKJSODLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CN=N2)C(=O)O
• Molecular Formula: C9H7N3O2
• DSSTOX Substance ID: DTXSID50384322
• Molecular Weight: 189.17 g/mol
• CAS RN: 15966-72-0

Description

1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid (PTCA) is a chemical compound derived from the aromatic hydrocarbon phenyl. It is an important chemical intermediate used in various industrial and laboratory applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds. PTCA is also known as phenylthiocarboxylic acid, phenylthiocarboxamide, and phenylthiocarboxylate. It is a white, crystalline solid with a melting point of 88-90°C and a boiling point of 265-266°C.

Scientific Research Applications

• Synthesis of Drugs and Intermediates : 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid serves as an important intermediate for synthesizing various drugs. For instance, Liu et al. (2015) describe a method to synthesize a derivative of this compound, showcasing its importance in drug development processes (Liu, Pei, Xue, Li, & Wu, 2015).

• Structure and Properties Analysis : Shtabova et al. (2005) determined the structure of a related compound, 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, through experimental and quantum-chemical methods. This highlights the significance of these compounds in structural chemistry (Shtabova, Shaposhnikov, Mel’nikova, Tselinskii, Nather, Traulsen, & Friedrichsen, 2005).

• Antimicrobial Potential : Maji and Haldar (2017) synthesized a derivative of this compound and found it to have significant antibacterial activity, especially against Gram-positive and Gram-negative pathogens including Vibrio cholerae (Maji & Haldar, 2017).

• Luminescence in Metal Complexes : Zhao et al. (2014) studied complexes formed with 1-Phenyl-1H-1,2,3-triazole derivatives and metals like Cd and Zn. These complexes exhibited interesting luminescence properties, indicating potential applications in material science (Zhao, Zhou, Feng, Wei, & Wang, 2014).

• Synthesis of Triazole-Based Scaffolds : Ferrini et al. (2015) described the use of a related compound, 5-amino-1,2,3-triazole-4-carboxylic acid, in the preparation of peptidomimetics and biologically active compounds based on the triazole scaffold. This underscores the compound's role in developing novel bioactive molecules (Ferrini, Chandanshive, Lena, Comes Franchini, Giannini, Tafi, & Taddei, 2015).

• Anticancer Activity : Pokhodylo, Shyyka, and Matiychuk (2013) conducted anticancer screening of several 1,2,3-triazole derivatives and found that some compounds showed remarkable activity against different cancer cell lines, highlighting the potential of triazole derivatives in cancer treatment (Pokhodylo, Shyyka, & Matiychuk, 2013).

Mechanism of Action

Target of Action

It is known that the nitrogen atoms (n1 and n2) of the triazole moiety actively contribute to binding to the active site of enzymes .

Mode of Action

The mode of action of 1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid involves interactions with its targets, leading to changes in their function. The nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This binding can lead to changes in the enzyme’s function, affecting the biochemical pathways in which the enzyme is involved.

Biochemical Analysis

Biochemical Properties

1-Phenyl-1H-1,2,3-triazole-5-carboxylic acid has been found to interact with enzymes such as carbonic anhydrase-II . The compounds exhibit inhibitory potential through direct binding with the active site residues of the enzyme . The presence of polar groups at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds .

Molecular Mechanism

The molecular mechanism of this compound involves interactions with enzymes at the molecular level. For instance, it has been found to inhibit the carbonic anhydrase-II enzyme through direct binding with the active site residues .

Metabolic Pathways

Triazole compounds are known to play a vital role in pharmaceuticals and agrochemicals .